Cas no 161799-74-2 (N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine)

• Product Name: N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine
• CAS No: 161799-74-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 2127362
• Update Time: 2023-08-04

N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-nitrobenzyl)propane-1,3-diamine
• N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine

• Inchi： 1S/C10H15N3O2/c11-6-1-7-12-8-9-2-4-10(5-3-9)13(14)15/h2-5,12H,1,6-8,11H2
• InChI Key： DTAYWASIRKMWDV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CNCCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Topological Polar Surface Area: 83.9